Cas no 1269479-63-1 (1-Bromo-2-ethoxy-3-methoxybenzene)

• Product Name: 1-Bromo-2-ethoxy-3-methoxybenzene
• CAS No: 1269479-63-1
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD31805960
• CID: 5074130
• PubChem ID: 58420106
• Update Time: 2026-03-01

1-Bromo-2-ethoxy-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-ethoxy-3-methoxybenzene
• 1-Bromo-2-ethoxy-3-methoxybenzene

• MDL： MFCD31805960
• Inchi： 1S/C9H11BrO2/c1-3-12-9-7(10)5-4-6-8(9)11-2/h4-6H,3H2,1-2H3
• InChI Key： UVIWKJHCRUAJIM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCC)OC

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Bromo-2-ethoxy-3-methoxybenzene

Comprehensive Guide to 1-Bromo-2-ethoxy-3-methoxybenzene (CAS No. 1269479-63-1): Properties, Applications, and Industry Insights

1-Bromo-2-ethoxy-3-methoxybenzene (CAS No. 1269479-63-1) is a specialized aromatic compound gaining traction in pharmaceutical intermediates and organic synthesis. Its unique bromine and alkoxy substitutions make it a versatile building block for heterocyclic compounds and fine chemicals. Researchers increasingly focus on its role in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig protocols, where its electron-rich benzene ring enhances reactivity.

The compound's molecular structure (C₉H₁₁BrO₂) features strategic methoxy and ethoxy groups at ortho and meta positions, respectively, influencing its solubility in polar solvents like DMSO and ethanol. Recent studies highlight its utility in OLED materials development, where brominated aromatics serve as precursors for phosphorescent emitters. Industry reports indicate a 12% annual growth in demand for such functionalized benzene derivatives, driven by agrochemical and electronic materials sectors.

Environmental considerations have spurred interest in green synthesis methods for 1269479-63-1. A 2023 Journal of Organic Chemistry paper demonstrated microwave-assisted bromination achieving 92% yield with reduced solvent waste. This aligns with the EPA's push for atom-efficient protocols. Analytical techniques like HPLC-MS and NMR (particularly ¹³C DEPT-135) are critical for verifying the compound's regiochemical purity, as residual dibromo impurities can impact downstream reactions.

Supply chain dynamics reveal that 1-Bromo-2-ethoxy-3-methoxybenzene production concentrates in APAC regions, with cGMP-compliant facilities increasingly adopting continuous flow chemistry for scale-up. Patent analysis shows 18% of recent applications involving 1269479-63-1 relate to bioconjugation techniques for antibody-drug conjugates (ADCs), reflecting oncology research trends. Storage recommendations emphasize argon atmosphere protection to prevent radical degradation, with typical shelf life exceeding 24 months at -20°C.

Emerging applications include covalent organic frameworks (COFs), where the compound's bromo handle enables post-synthetic modification. A 2024 ACS Materials Letters study utilized 1269479-63-1 to construct photocatalytic COFs for hydrogen evolution. Computational chemistry models (DFT calculations) predict favorable HOMO-LUMO gaps when incorporated into donor-acceptor systems, suggesting potential in organic photovoltaics.

Quality control protocols for CAS 1269479-63-1 now frequently incorporate QbD (Quality by Design) principles, with ICH Q3A guidelines setting impurity thresholds at <0.15%. The compound's logP value (2.8±0.2) makes it particularly valuable for designing CNS-penetrant drug candidates, as evidenced by its use in dopamine receptor modulators. Thermal analysis (DSC) shows a sharp melting endotherm at 78-81°C, confirming crystalline purity.

Recent innovations include enzyme-mediated derivatization of 1-Bromo-2-ethoxy-3-methoxybenzene using haloperoxidases, offering stereoselective pathways to chiral auxiliaries. The compound's UV-Vis spectrum (λ_max 274 nm in acetonitrile) facilitates reaction monitoring via in-situ spectroscopy. Industry benchmarks indicate kilogram-scale production now achieves cost parity with simpler bromoarenes, expanding its adoption in contract manufacturing.